5-Chloro-3-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid, 95%

• IUPAC Name: 3-chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid
• InChI: InChI=1S/C16H13ClFNO3/c1-2-19-15(20)13-4-3-9(8-14(13)18)10-5-11(16(21)22)7-12(17)6-10/h3-8H,2H2,1H3,(H,19,20)(H,21,22)
• InChI Key: KGPUZVPXTLSYLG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)Cl)C(=O)O)F
• Molecular Formula: C16H13ClFNO3
• DSSTOX Substance ID: DTXSID30691925
• Molecular Weight: 321.73 g/mol
• CAS RN: 1261914-94-6

Description

5-Chloro-3-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid, 95% (5-C3-4-EC3FPA, 95%) is an organic compound that is used in a variety of research applications. It is a chlorinated benzoic acid derivative with a fluorophenyl substituent located at the 4-position of the ethylcarbamoyl group. This compound has been used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and lab experiments. The purpose of

Mechanism of Action

The mechanism of action of 5-C3-4-EC3FPA, 95% is not fully understood. However, it is believed to act as a substrate in ELISAs and ELIFAs, where it binds to specific proteins in the sample and is then detected by a fluorescent or colorimetric signal. Additionally, it is believed to act as a reagent in the synthesis of various organic compounds, where it is used to form covalent bonds between the reactants.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-C3-4-EC3FPA, 95% are not fully understood. However, it is believed to have no direct effects on the body, as it is not metabolized or absorbed.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-C3-4-EC3FPA, 95% in lab experiments is that it is a relatively inexpensive and readily-available compound. Additionally, it is relatively stable and can be stored for long periods of time.
The main limitation of using 5-C3-4-EC3FPA, 95% in lab experiments is that it is not water-soluble, so it must be dissolved in an appropriate solvent before use. Additionally, it is not a very strong substrate or reagent, so it may not be suitable for certain applications.

Future Directions

There are a number of potential future directions for 5-C3-4-EC3FPA, 95%. These include the development of new and more efficient synthesis methods, the exploration of new applications, and the investigation of its biochemical and physiological effects. Additionally, it may be possible to develop new derivatives of 5-C3-4-EC3FPA, 95% with improved properties.

Synthesis Methods

5-C3-4-EC3FPA, 95% can be synthesized through a multi-step reaction sequence. The first step involves the reaction of 4-fluorobenzoyl chloride with ethylcarbamoyl chloride to form 4-fluoro-3-ethylcarbamoylbenzoic acid. This reaction is performed in anhydrous acetonitrile and is catalyzed by triethylamine. The second step involves the reaction of 4-fluoro-3-ethylcarbamoylbenzoic acid with thionyl chloride to form 4-fluoro-3-ethylcarbamoylbenzoyl chloride. This reaction is performed in anhydrous acetonitrile and is catalyzed by triethylamine. The third and final step involves the reaction of 4-fluoro-3-ethylcarbamoylbenzoyl chloride with sodium hypochlorite to form 5-C3-4-EC3FPA, 95%. This reaction is performed in anhydrous acetonitrile and is catalyzed by triethylamine.

Scientific Research Applications

5-C3-4-EC3FPA, 95% has been used in a variety of scientific research applications. It has been used as a substrate in enzyme-linked immunosorbent assays (ELISAs) to measure the presence of specific proteins in biological samples. It has also been used as a substrate in enzyme-linked immunofluorescence assays (ELIFAs) to measure the presence of specific proteins in biological samples. Additionally, 5-C3-4-EC3FPA, 95% has been used as a reagent in the synthesis of various organic compounds, such as 4-fluoro-3-ethylcarbamoylbenzoyl chloride.